Cas no 138581-40-5 (6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-)

• Product Name: 6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
• CAS No: 138581-40-5
• MF: C₁₂H₈BrClN₂
• MW: 295.562320709229
• CID: 1254275
• Update Time: 2024-08-04

6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-

• Inchi： 1S/C12H8BrClN2/c1-6-3-8-10(13)9(4-15)11(14)7(2)12(8)16-5-6/h3,5H,1-2H3
• InChI Key： RKALVJFSLLQLTR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C(C#N)=C(Cl)C=2C)C=C(C)C=1

Computed Properties

• Exact Mass: 293.95604

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• PSA: 36.68
• pka: 1.13±0.50(Predicted)